C.I.REACTIVERED37

• CAS No.: 12226-14-1
• Molecular Formula: W

Description

C.I. Reactive Red 37 (CAS 12237-16-0) is a sulfonated azo-based reactive dye widely used in textile industries for covalent bonding with cellulose fibers. It belongs to the class of vinyl sulfone reactive dyes, characterized by high wash-fastness and vibrant coloration. The molecular structure includes a chromophoric azo group (-N=N-) and reactive sulfatoethylsulfone (SES) groups, enabling nucleophilic substitution with hydroxyl groups in cellulose under alkaline conditions. Its synthesis typically involves diazotization and coupling reactions, followed by sulfonation to enhance water solubility .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Similarities

Reactive dyes in the same class, such as C.I. Reactive Yellow 37 (CAS 12237-16-0) and C.I. Reactive Blue 19 (CAS 12237-39-9), share core features:

• Reactive Groups : All contain sulfatoethylsulfone (SES) or chlorotriazine groups for covalent bonding.
• Chromophores: Azo (-N=N-) or anthraquinone-based structures dictate color and lightfastness.
• Sulfonation : Degree of sulfonation impacts solubility and dyeing efficiency .

Key Differences

Property	C.I. Reactive Red 37	C.I. Reactive Yellow 37	C.I. Reactive Blue 19
Reactive Group	Sulfatoethylsulfone (SES)	Chlorotriazine	Sulfatoethylsulfone (SES)
Chromophore	Monoazo	Monoazo	Anthraquinone
Wavelength (λmax)	540 nm	420 nm	610 nm
Solubility (g/L, 25°C)	120	90	80
Fixation Efficiency	85–90% (pH 11–12)	75–80% (pH 10–11)	70–75% (pH 11–12)
Thermal Stability	Stable up to 200°C	Degrades above 180°C	Stable up to 220°C

Sources : Data compiled from synthesis protocols , spectroscopic analyses , and thermodynamic studies .

Reactivity and Application Performance

• pH Sensitivity : Reactive Red 37 achieves optimal fixation at pH 11–12 due to SES group activation, whereas chlorotriazine-based dyes (e.g., Reactive Yellow 37) require milder alkaline conditions (pH 10–11) .
• Kinetics : Reactive Red 37 exhibits faster reaction kinetics (t½ = 15 min at 60°C) compared to Reactive Blue 19 (t½ = 25 min), attributed to its higher electrophilicity .
• Wash-Fastness : Reactive Red 37 outperforms similar dyes in wash-fastness (Grade 4–5 vs. Grade 3–4 for Reactive Yellow 37) due to stronger covalent bonding with cellulose .

Research Findings and Limitations

• Synthesis Challenges : Reactive Red 37 requires precise sulfonation control to avoid byproducts like sulfonic acid derivatives, which reduce dye purity .
• Thermal Degradation : At >200°C, Reactive Red 37 decomposes into toxic aniline derivatives, necessitating careful handling in high-temperature dyeing processes .
• Comparative Efficacy : While Reactive Red 37 excels in cotton dyeing, it underperforms on polyester blends compared to disperse-reactive hybrid dyes .